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Compound of Interest |

4-bromo-1-(prop-2-yn-1-yl)-1H-
Compound Name:

pyrazole
CAS No.: 1183907-89-2
Cat. No.: B1522486

Get Quote
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The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms,
is a cornerstone of medicinal chemistry.[1][2] Its unique electronic properties and ability to
participate in hydrogen bonding have established it as a "privileged scaffold,” a molecular
framework that is frequently found in biologically active compounds.[3][4] Numerous
blockbuster drugs incorporate the pyrazole core, demonstrating its versatility across a range of
therapeutic targets. These include kinase inhibitors for oncology (e.g., Ibrutinib, Ruxolitinib),
treatments for erectile dysfunction (Sildenafil), and therapies for pulmonary hypertension
(Riociguat).[2] The strategic functionalization of the pyrazole ring is therefore a critical activity in
the pursuit of novel therapeutics, making building blocks like 4-bromo-1-(prop-2-yn-1-yl)-1H-
pyrazole particularly valuable.[5]

Physicochemical and Structural Properties

The foundational properties of a chemical reagent are critical for its effective use in synthesis.
The defining characteristics of 4-bromo-1-(prop-2-yn-1-yl)-1H-pyrazole are summarized
below.
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Property Value Source
Molecular Formula CeHsBrN2

Molecular Weight 185.02 g/mol

CAS Number 1183907-89-2

IUPAC Name ;1::;2:':'1'(pr0p'2'yn'1'yl)'1H'

SMILES C#CCnlcc(Br)cnl

InChl Key Not readily available

Appearance Predicted to be a solid or high-

boiling liquid

Storage Conditions

Store at -4°C for short periods
(1-2 weeks) or -20°C for long-

term storage (1-2 years).

Synthesis and Characterization

The synthesis of 4-bromo-1-(prop-2-yn-1-yl)-1H-pyrazole is readily achieved through the N-

alkylation of 4-bromopyrazole, a commercially available starting material. This approach offers

a reliable and scalable method for producing the target compound with high purity.

Synthetic Workflow

The overall process involves the deprotonation of 4-bromopyrazole followed by nucleophilic

attack on propargyl bromide. The subsequent steps include an aqueous workup to remove

inorganic salts and purification by column chromatography to isolate the final product.
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Step 2:
Isolation

Step 3:

4-Bromopyrazole + Purification

Propargyl Bromide +
K2COs in DMF

Stir at RT Aqueous Workup Column Chromatography | _Final Product _ ( 4-bromo-1-(prop-2-yn-1-yl)
(12-24h) (Quench & Extract) (Silica Gel) -1H-pyrazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [The Pyrazole Scaffold: A Privileged Structure in Modern
Medicine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1522486/docs#the-pyrazole-scaffold-a-privileged-
structure-in-modern-medicine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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